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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290

Introduction

Acid Yellow 199, a monoazo dye, finds application in various industrial and research settings.
A comprehensive understanding of its solubility in different solvent systems is crucial for its
effective utilization, formulation, and in studies related to its biological and environmental
interactions. This technical guide provides a detailed overview of the known solubility of Acid
Yellow 199 and presents a standardized experimental protocol for determining its solubility in
agueous and organic solvents. This document is intended for researchers, scientists, and
professionals in drug development who require precise and reproducible solubility data.

~ore E ies of Acid Yellow 19¢

Property Value

CAS Number 70865-20-2[1][2][3][4][5]

Molecular Formula C19H15N4aNaOeS

Molecular Weight 450.40 g/mol

Appearance Orange powder

Synonyms C.l. Acid Yellow 199, Nylosan Yellow E-4RL

Solubility of Acid Yellow 199
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Quantitative solubility data for Acid Yellow 199 in a wide range of solvents is not extensively
documented in publicly available literature. However, the existing data and qualitative
descriptions provide a foundational understanding.

Quantitative Solubility Data

The table below summarizes the available quantitative solubility data for Acid Yellow 199.

Solvent Solubility Temperature

Water 900 mg/L 20°C

Qualitative Solubility Information

Several sources confirm that Acid Yellow 199 is soluble in water. For organic solvents, it is
suggested that it may be soluble in Dimethyl Sulfoxide (DMSO), and potentially in other polar
solvents like Ethanol or Dimethylformamide (DMF). The solubility in non-polar organic solvents
is expected to be limited. As with similar sulfonic acid dyes, the solubility of Acid Yellow 199
may be influenced by the pH and temperature of the medium.

Experimental Protocol for Solubility Determination

The following protocol outlines a reliable method for determining the equilibrium solubility of
Acid Yellow 199 in a solvent of interest, adapting the widely used shake-flask method. This
methodology can be followed by either gravimetric or spectrophotometric analysis.

Objective: To determine the saturation solubility of Acid Yellow 199 in a specific solvent at a
controlled temperature.

Materials:
o Acid Yellow 199 powder
e Solvent of choice (e.g., water, phosphate buffer, DMSO, ethanol)

e Analytical balance
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e Glass vials with screw caps

» Orbital shaker or incubator with temperature control

e Syringe and syringe filters (e.g., 0.45 um)

e Volumetric flasks

o Pipettes

o (For Gravimetric Analysis) Drying oven, desiccator

e (For UV-Vis Analysis) UV-Vis spectrophotometer, cuvettes
Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of Acid Yellow 199 powder to a glass vial. An excess is confirmed
by the presence of undissolved solid at the end of the equilibration period.

o Accurately add a known volume of the chosen solvent to the vial.
o Securely cap the vial to prevent solvent evaporation.

o Place the vial in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and
agitation speed (e.g., 100-150 rpm).

o Allow the mixture to equilibrate for a sufficient duration (a preliminary test can determine
the time to reach equilibrium, but 24-48 hours is typical).

o Sample Collection:

o After equilibration, cease agitation and allow the vials to stand undisturbed for at least 2
hours for the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.
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o Immediately attach a 0.45 um syringe filter and dispense the clear, saturated solution into
a clean, pre-weighed volumetric flask (for gravimetric analysis) or a clean volumetric flask
for dilution (for UV-Vis analysis).

e Quantification:
o Method A: Gravimetric Analysis
= Record the exact volume of the filtered saturated solution collected.

» Place the volumetric flask containing the solution in a drying oven at a temperature
sufficient to evaporate the solvent without degrading the dye. A vacuum oven is
recommended for organic solvents.

» Once the solvent has completely evaporated, cool the flask to room temperature in a
desiccator.

» Weigh the flask containing the dried dye residue on an analytical balance. Repeat the
drying and weighing cycles until a constant weight is achieved.

» Calculate the solubility using the formula: Solubility (g/L) = (Mass of dried dye (g)) /
(Volume of filtered solution (L))

o Method B: UV-Vis Spectrophotometry

» Create a Calibration Curve: Prepare a series of standard solutions of Acid Yellow 199
of known concentrations in the solvent of interest. Measure the absorbance of each
standard at the wavelength of maximum absorbance (Amax). Plot absorbance versus
concentration to generate a calibration curve.

» Analyze the Sample: Accurately dilute the filtered saturated solution with the solvent to
ensure the absorbance falls within the linear range of the calibration curve.

» Measure the absorbance of the diluted sample at Amax.

» Use the calibration curve to determine the concentration of the diluted sample.
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» Calculate the solubility of the original saturated solution, accounting for the dilution

factor.

Safety Precautions:

e Always consult the Safety Data Sheet (SDS) for Acid Yellow 199 and the chosen solvents

before commencing work.

o Perform experiments in a well-ventilated area or a fume hood, especially when working with
volatile organic solvents.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of Acid Yellow 199.
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Workflow for Determining Acid Yellow 199 Solubility

1. Preparation of Saturated Solution

Add excess Acid Yellow 199
to solvent in a vial

Equilibrate on orbital shaker
(e.g., 24-48h at constant T)

2. Sample Collection

Settle undissolved solid

Withdraw supernatant
with a syringe

Filter through 0.45 pm
syringe filter

3. Quantification

Method A: Graviy dethod B: UV-Vis

Dilute filtrate to known
volume

Evaporate solvent
to dryness

Weigh dried residue Measure absorbance at Amax

to constant weight

Calculate concentration from

Calculate Solubility (g/L) calibration curve

Calculate Solubility (g/L)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3151290?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB5875629_EN.htm
http://www.worlddyevariety.com/acid-dyes/acid-yellow-199.html
https://www.alanchemindustries.com/dyestuff/acid-dyes/acid-yellow-199.html
https://www.chinainterdyes.com/acid-dye/acid-yellow-199.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Yellow-199
https://www.benchchem.com/product/b3151290#acid-yellow-199-solubility-in-different-solvents
https://www.benchchem.com/product/b3151290#acid-yellow-199-solubility-in-different-solvents
https://www.benchchem.com/product/b3151290#acid-yellow-199-solubility-in-different-solvents
https://www.benchchem.com/product/b3151290#acid-yellow-199-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3151290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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